Cas no 118795-59-8 (Phenol, 4,4'-(1,2,4,5-tetrazine-3,6-diyl)bis-)

• Product Name: Phenol, 4,4'-(1,2,4,5-tetrazine-3,6-diyl)bis-
• CAS No: 118795-59-8
• MF: C₁₄H₁₀N₄O₂
• MW: 266.25480222702
• CID: 1208328
• PubChem ID: 300451
• Update Time: 2025-04-20

Phenol, 4,4'-(1,2,4,5-tetrazine-3,6-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-(1,2,4,5-tetrazine-3,6-diyl)bis-
• 4-[6-(4-oxocyclohexa-2,5-dien-1-ylidene)-1,2-dihydro-1,2,4,5-tetrazin-3-ylidene]cyclohexa-2,5-dien-1-one
• HMS1593E07
• 4,4'-(1,2,4,5-tetrazine-3,6-diyl)diphenol
• 118795-59-8
• MLS000064209
• 4-[6-(4-hydroxyphenyl)-1,2,4,5-tetrazin-3-yl]phenol
• NSC174877
• 4-[6-(4-ketocyclohexa-2,5-dien-1-ylidene)-1,2-dihydro-1,2,4,5-tetrazin-3-ylidene]cyclohexa-2,5-dien-1-one
• DTXSID00419390
• HMS2387H05
• 4-[6-(4-oxidanylidenecyclohexa-2,5-dien-1-ylidene)-1,2-dihydro-1,2,4,5-tetrazin-3-ylidene]cyclohexa-2,5-dien-1-one
• SMR000076197
• SCHEMBL13860770
• BDBM37119
• cid_5383583
• NSC-174877
• EU-0082989
• 4-[6-(4-oxo-1-cyclohexa-2,5-dienylidene)-1,2-dihydro-1,2,4,5-tetrazin-3-ylidene]-1-cyclohexa-2,5-dienone
• AKOS002181030
• WAY-324345
• CHEMBL1401717
• STK242756

• Inchi： 1S/C14H10N4O2/c19-11-5-1-9(2-6-11)13-15-17-14(18-16-13)10-3-7-12(20)8-4-10/h1-8,19-20H
• InChI Key： CPOMHYIJGJUENL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=NN=C(C2C=CC(=CC=2)O)N=N1

Computed Properties

• Exact Mass: 266.0805
• Monoisotopic Mass: 266.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 92.02